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Introduction
Sodium picramate (sodium 2-amino-4,6-dinitrophenoxide), the sodium salt of picramic acid, is

a specialized chemical compound with a rich history in industrial and laboratory settings. Its

molecular structure, featuring a nitro-substituted aromatic ring and an amino group, imparts

both stability and controlled reactivity, making it a valuable intermediate and reagent in organic

synthesis. While it is widely recognized for its role in the manufacture of dyes and pigments,

particularly for hair colorants, its applications extend to the synthesis of energetic materials and

as a building block for more complex organic molecules.[1][2] This document provides an

overview of its applications, key reactions, and detailed protocols for its use in a research and

development context.

Physicochemical Properties and Safety Information
Sodium picramate is a yellow-orange crystalline powder that is soluble in water. Its solubility in

aqueous media makes it suitable for various chemical processes. However, it is a toxic and

flammable material that can be explosive under certain conditions, especially when dry.[3] It is

crucial to handle sodium picramate with appropriate safety precautions, including wearing

personal protective equipment and working in a well-ventilated area. When wetted with at least

20% water, its explosive properties are significantly reduced.[3]
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Table 1: Physicochemical Properties of Sodium Picramate

Property Value Reference

CAS Number 831-52-7 [3]

Molecular Formula C₆H₄N₃NaO₅ [4]

Molecular Weight 221.10 g/mol [4]

Appearance
Yellow-orange crystalline

powder

Melting Point Decomposes at 98.8 °C [4]

Boiling Point 386.3 °C at 760 mmHg [4]

Flash Point 187.5 °C [4]

Solubility Soluble in water

Safety Precautions:

Toxic by inhalation and skin absorption.[3]

Flammable/combustible material; may be ignited by heat, sparks, or flames.[3]

Dried out material may explode if exposed to heat, flame, friction, or shock.[3]

Reacts vigorously with reducing agents, which can lead to detonation.[5]

Applications in Organic Synthesis
Sodium picramate's reactivity is centered around its amino and phenoxide functionalities, as

well as the electron-deficient nature of the aromatic ring due to the presence of two nitro

groups. This makes it a versatile precursor for a range of chemical transformations.

Intermediate in Dye Synthesis
Sodium picramate is a key intermediate in the production of various dyes, including acid dyes

and leather dyes.[1] Its primary application in this area is in the synthesis of azo dyes. The
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amino group on the picramate ring can be diazotized and then coupled with a suitable coupling

component to form a highly colored azo compound.

Precursor for Energetic Materials
The diazotization of picramic acid, which is readily prepared from sodium picramate, is a well-

established route to the primary explosive diazodinitrophenol (DDNP). This application

highlights the utility of sodium picramate in the synthesis of highly functionalized and

energetic molecules.

Experimental Protocols
Protocol 1: Preparation of Picramic Acid from Sodium
Picramate
This protocol describes the conversion of sodium picramate to picramic acid, which is often

the first step before its use in reactions requiring the free amino group under acidic conditions,

such as diazotization.

Materials:

Sodium picramate

Distilled or deionized water

Concentrated Hydrochloric Acid (HCl)

Beakers

Stirring rod

Heating plate

Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:
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In a suitable beaker, dissolve sodium picramate in distilled water with vigorous stirring and

heating to 95-100 °C to form a saturated solution.[3]

While maintaining vigorous stirring, slowly add concentrated HCl dropwise to the hot

solution.[3] The addition of acid will cause the precipitation of picramic acid.

Continue adding HCl until no further precipitation is observed. An excess of acid is used to

ensure complete conversion.

Allow the mixture to cool, which will further promote the precipitation of picramic acid.

Isolate the precipitated picramic acid by vacuum filtration.

Wash the collected solid with cold water to remove any remaining salts.

The purified picramic acid can then be dried for use in subsequent steps.

Protocol 2: Synthesis of Diazodinitrophenol (DDNP) via
Diazotization of Picramic Acid
This protocol outlines the synthesis of DDNP from picramic acid. Extreme caution is advised as

DDNP is a primary explosive. This synthesis should only be performed by trained professionals

in a controlled laboratory setting with appropriate safety measures in place.

Materials:

Picramic acid (prepared from sodium picramate as in Protocol 1)

Hydrochloric acid (concentrated)

Sodium nitrite (NaNO₂)

Distilled water

Ice bath

Reaction vessel with stirring and temperature control
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Procedure:

Prepare an aqueous suspension of picramic acid in a reaction vessel by mixing it with water

and an excess of a suitable acid, such as hydrochloric acid.[6]

Cool the mixture to a temperature of about 10 °C using an ice bath while stirring

continuously.[6]

Prepare a solution of sodium nitrite in water.

Slowly and gradually add the sodium nitrite solution to the cooled and stirred picramic acid

suspension.[6] Maintain the temperature between 8-12 °C during the addition.[6] The rate of

addition should be controlled to prevent a rapid exothermic reaction.

After the addition is complete, continue to stir the reaction mixture at the same temperature

for approximately one hour to ensure the reaction goes to completion.[6]

The precipitated DDNP can then be isolated by filtration. The product should be washed with

cold water and stored wet, as dry DDNP is highly sensitive to shock, friction, and heat.

Reaction Workflow and Mechanisms
The diazotization of the amino group on the picramic acid ring is a fundamental reaction that

opens up a wide range of synthetic possibilities.

Starting Material Preparation Diazotization Reaction

Synthetic Pathways

Sodium Picramate Picramic Acid
Acidification (e.g., HCl) Picramic Acid

Diazonium Salt
NaNO₂, HCl, 0-5 °C

Diazodinitrophenol
(Intramolecular Cyclization)

Azo Dyes

Coupling Partner
(e.g., Phenol, Naphthol)
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Caption: Workflow for the synthesis of derivatives from sodium picramate.

The electron-withdrawing nitro groups on the picramate ring also activate it towards

nucleophilic aromatic substitution (SNAr), although specific examples with detailed protocols

are less commonly reported in readily available literature. In such reactions, a strong

nucleophile can potentially displace one of the nitro groups or the amino group under specific

conditions.

Conclusion
Sodium picramate is a valuable reagent with specific and important applications in organic

synthesis, particularly as a precursor for dyes and energetic materials. While its broader utility

as a general building block for complex molecules in areas like drug development is not as

extensively documented, its inherent reactivity suggests potential for further exploration. The

protocols provided herein for the preparation of picramic acid and the synthesis of DDNP serve

as a foundation for researchers interested in the chemistry of this versatile compound. As with

any energetic or toxic material, all work with sodium picramate and its derivatives should be

conducted with strict adherence to safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sodium Picramate: A Versatile Reagent in Organic
Synthesis - Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1233882#sodium-picramate-as-a-reagent-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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